Cas no 1803939-32-3 (3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1803939-32-3
• MF: C₇H₅F₃INO₂
• MW: 319.01978468895
• CID: 4831263
• Update Time: 2025-06-15

3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3INO2/c1-3-5(13)6(4(11)2-12-3)14-7(8,9)10/h2,13H,1H3
• InChI Key： HJVWMAADOGZMGX-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C(=C1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine

Introduction to 3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1803939-32-3) in Modern Chemical Biology and Medicinal Chemistry

3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine, identified by its CAS number 1803939-32-3, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyridine class, a scaffold widely recognized for its versatility in drug design due to its ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking. The presence of multiple functional groups—specifically a hydroxyl group, an iodine atom, a methyl group, and a trifluoromethoxy group—endows this molecule with unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The iodo substituent at the 5-position of the pyridine ring is particularly noteworthy, as it serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the development of novel pharmacophores. In contrast, the trifluoromethoxy group introduces electron-withdrawing effects and metabolic stability, which are highly desirable attributes in drug candidates. The hydroxyl group at the 3-position can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Together, these features make 3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine a promising building block for medicinal chemists seeking to design small-molecule inhibitors or modulators.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, transition-metal-catalyzed reactions have enabled efficient derivatization of 3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine, allowing for rapid diversification of its structural analogs. This capability is particularly relevant in high-throughput screening campaigns aimed at identifying lead compounds with desired biological activity. Moreover, computational studies have demonstrated that the electronic properties of this molecule can be fine-tuned by modifying its substituents, providing insights into optimizing drug-like properties such as lipophilicity and polar surface area.

In the realm of chemical biology, 3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine has been explored as a precursor for probes and inhibitors targeting key biological pathways. Pyridine derivatives are frequently employed in kinase inhibition studies due to their ability to mimic ATP binding pockets. The combination of an iodine atom and a trifluoromethoxy group enhances the molecule’s interaction with protein targets while improving its pharmacokinetic profile. Notably, recent research has shown that derivatives of this compound exhibit inhibitory activity against certain kinases implicated in cancer progression. The hydroxyl group further allows for derivatization into sulfonamides or carboxylic acids, expanding its applicability in designing targeted therapies.

The trifluoromethoxy group plays a critical role in modulating the metabolic stability of 3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine derivatives. Fluoro substitution is well-documented to prolong half-life by reducing susceptibility to cytochrome P450-mediated oxidation. This property is particularly advantageous in drug development, where minimizing off-target effects and prolonging therapeutic efficacy are paramount. Additionally, fluorinated pyridines have been shown to improve membrane permeability and binding affinity through increased lipophilicity without compromising solubility. These characteristics make this compound an attractive candidate for oral bioavailability optimization.

From a synthetic chemistry perspective, 3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine serves as a versatile intermediate for constructing more complex scaffolds. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at the iodinated position, generating libraries of derivatives with diverse biological activities. Furthermore, directed evolution techniques have been applied to engineer enzymes capable of modifying this compound efficiently under mild conditions. Such approaches underscore the growing importance of biocatalysis in streamlining synthetic routes for complex molecules like 3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the exploration of 3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine derivatives. Predictive models have been developed to identify optimal substituents that enhance binding affinity or selectivity against specific targets. These computational tools complement experimental efforts by rapidly screening vast chemical spaces and prioritizing promising candidates for further validation. As a result, researchers can now design novel analogs of this compound with greater precision and efficiency than ever before.

In conclusion,3-Hydroxy-5-iodo-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1803939323) represents a valuable scaffold with broad applicability in medicinal chemistry and chemical biology. Its unique structural features—combining an iodine atom,hydroxyl group, methyl group,and trifluoromethoxy group—make it an ideal candidate for generating bioactive molecules with optimized pharmacokinetic properties. Recent advances in synthetic methodologies,computational modeling, and biocatalysis continue to expand its utility,underscoring its significance as a building block for next-generation therapeutics.